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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605

For Researchers, Scientists, and Drug Development Professionals

Abstract

ER-27319 maleate is a potent and selective inhibitor of Spleen tyrosine kinase (Syk), a key
mediator in the signaling pathways of various immune receptors.[1] Accurate and consistent
preparation of stock solutions is crucial for obtaining reliable and reproducible results in
downstream applications, including cell-based assays and biochemical screens. This document
provides a detailed protocol for the preparation, storage, and handling of ER-27319 maleate
stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent.

Physicochemical Properties of ER-27319 Maleate

A summary of the key physicochemical properties of ER-27319 maleate is presented below.
These values are essential for accurate stock solution preparation.
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Property Value Source(s)
Molecular Weight 396.17 g/mol

Formula C18H20N20 - C4H404

Solubility in DMSO Up to 100 mM

Purity >98% (HPLC)

Appearance Yellow solid [2]

Storage (Solid) Desiccate at +4°C

Note: The batch-specific molecular weight can vary due to hydration. Always refer to the
Certificate of Analysis (CoA) or the vial label for the most accurate value before preparation.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of ER-27319 maleate in
DMSO. The same principles can be applied to prepare other concentrations.

Materials and Equipment
o ER-27319 maleate powder

e Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL)

» Sterile, filtered pipette tips and calibrated pipettors

» \ortex mixer

e Sonicating water bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Calculation of Required Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
x 0.001

Example Calculation for 1 mL of a 10 mM Stock Solution:
e Mass (mg) =10 mM x 1 mL x 396.17 g/mol x 0.001

e Mass (mg) = 3.96 mg

Step-by-Step Procedure

o Preparation: Before starting, allow the ER-27319 maleate vial to equilibrate to room
temperature to prevent condensation. Ensure all equipment is clean and sterile.

e Weighing: Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance. Carefully
weigh the calculated mass (e.g., 3.96 mg) of the ER-27319 maleate powder into the tube.

» Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution
from 3.96 mg) to the microcentrifuge tube containing the powder.

o Mixing: Close the tube tightly and vortex for 1-2 minutes until the compound is completely
dissolved.[3] A clear solution with no visible particulates should be obtained.

o Assisted Solubilization (If Necessary): If the compound does not fully dissolve, sonicate the
tube in a water bath for several minutes or warm it gently in a 37°C water bath.[4][5] Be
cautious with heating, as it can degrade some compounds.

« Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, aliquot the stock solution into smaller, single-use working volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.[3][4]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[5]

Data Presentation: Stock Solution Volumes
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The following table provides pre-calculated solvent volumes required to prepare various stock
solution concentrations from standard masses of ER-27319 maleate (MW = 396.17 g/mol ).

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.52 mL 12.62 mL 25.24 mL

5mM 0.50 mL 2.52 mL 5.05 mL

10 mM 0.25 mL 1.26 mL 2.52 mL

50 mM 0.05 mL 0.25mL 0.50 mL

100 mM 0.025 mL 0.126 mL 0.25 mL

Visualization of Protocols and Pathways
ER-27319 Maleate Mechanism of Action

ER-27319 selectively inhibits the tyrosine phosphorylation of Syk, which is activated following
the engagement of receptors like FceRI in mast cells.[6] This inhibition abrogates downstream
signaling events, leading to a reduction in the release of allergic mediators.
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Caption: Mechanism of ER-27319 maleate inhibiting Syk kinase.

Experimental Workflow for Stock Solution Preparation
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The following diagram illustrates the logical flow of the protocol for preparing the ER-27319
maleate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ER-27319 (maleate) - MedChem Express [bioscience.co.uk]
e 2. apexbt.com [apexbt.com]

e 3. benchchem.com [benchchem.com]

e 4. benchchem.com [benchchem.com]

5. file.selleckchem.com [file.selleckchem.com]

e 6. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ER-
27319 Maleate Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671605#how-to-prepare-er-27319-maleate-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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